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Compound of Interest

Compound Name: 4-tert-Butylbenzaldehyde

Cat. No.: B1265539

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 4-
tert-butylbenzaldehyde, a key intermediate in the synthesis of various fragrance compounds
and pharmaceuticals. This document outlines the experimental protocols for determining these
physical properties and includes a visualization of a key synthetic pathway involving this
compound.

Physicochemical Data of 4-tert-Butylbenzaldehyde

The accurate determination of physical constants such as melting and boiling points is critical
for the characterization and quality control of chemical substances. The following table
summarizes the available data for 4-tert-butylbenzaldehyde.

Physical Property Value Conditions
- ) @ 760 mmHg (Standard
Boiling Point 248.7 °C
Pressure)
130 °C @ 25 mmHg
Melting Point Not consistently reported
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Experimental Protocols

The following sections detail the standard laboratory procedures for the determination of the
boiling and melting points of a chemical substance like 4-tert-butylbenzaldehyde.

Determination of Boiling Point (Capillary Method)

This method is suitable for small quantities of a liquid sample.
Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamps
Procedure:
o A small amount of the 4-tert-butylbenzaldehyde sample is placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The entire assembly is immersed in a Thiele tube or an oil bath.

e The bath is heated gently and stirred continuously to ensure uniform temperature
distribution.
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e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e Heating is continued until a steady stream of bubbles is observed.
e The heat source is then removed, and the bath is allowed to cool slowly.

o The temperature at which the liquid sample begins to enter the capillary tube is recorded as
the boiling point.

Determination of Melting Point (Capillary Method)

While 4-tert-butylbenzaldehyde is a liquid at room temperature, this protocol is standard for
determining the melting point of solid derivatives or related compounds.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)

o Capillary tubes (open at one end)

e Spatula

e Mortar and pestle (if the sample needs to be powdered)

Procedure:

A small, dry sample of the solid is finely powdered.

» The open end of a capillary tube is pressed into the powder to pack a small amount of the
sample into the tube, typically to a height of 2-3 mm.

e The capillary tube is tapped gently to ensure the sample is tightly packed at the sealed end.
e The loaded capillary tube is placed into the heating block of the melting point apparatus.

e The sample is heated at a controlled rate.
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e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire sample has melted is recorded as the end of the melting
range. For a pure substance, this range should be narrow.

Synthetic Pathway Visualization

4-tert-Butylbenzaldehyde is a crucial precursor in the industrial synthesis of popular fragrance
ingredients such as Lilial and Bourgeonal. The following diagram illustrates the general
workflow for these syntheses.
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Caption: Synthetic route from 4-tert-butylbenzaldehyde to Lilial and Bourgeonal.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1265539?utm_src=pdf-body
https://www.benchchem.com/product/b1265539?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265539?utm_src=pdf-body
https://www.benchchem.com/product/b1265539#boiling-and-melting-point-of-4-tert-butylbenzaldehyde
https://www.benchchem.com/product/b1265539#boiling-and-melting-point-of-4-tert-butylbenzaldehyde
https://www.benchchem.com/product/b1265539#boiling-and-melting-point-of-4-tert-butylbenzaldehyde
https://www.benchchem.com/product/b1265539#boiling-and-melting-point-of-4-tert-butylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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